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Compound of Interest

Compound Name: Aldicarb-oxime

Cat. No.: B8536323 Get Quote

An In-depth Technical Guide for Researchers and
Scientists
Introduction

Aldicarb-oxime, scientifically known as 2-methyl-2-(methylthio)propionaldehyde oxime, is a

critical chemical intermediate in the synthesis of aldicarb, a potent carbamate insecticide,

acaricide, and nematicide.[1] This technical guide provides a comprehensive overview of

aldicarb-oxime, focusing on its synthesis, its role in the production of aldicarb, and its place

within the metabolic pathways of the parent pesticide. The information is tailored for

researchers, scientists, and professionals involved in drug development and pesticide

synthesis, with a focus on quantitative data, detailed experimental protocols, and clear visual

representations of chemical pathways.

Physicochemical Properties of Aldicarb-Oxime
A thorough understanding of the physical and chemical properties of aldicarb-oxime is

fundamental for its synthesis, handling, and analysis. The following table summarizes key

quantitative data for this compound.
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Property Value Reference

CAS Number 1646-75-9 [2]

Molecular Formula C5H11NOS [2]

Molecular Weight 133.21 g/mol [2][3]

Appearance
Clear, colorless, viscous liquid

with a sulfurous or musty odor
[2][3][4]

Melting Point 21.1 °C (70 °F) [2][3]

Boiling Point
210 °C (410 °F) with partial

decomposition
[2][3]

Density 1.037 - 1.05 g/cm³ [2][3]

Flash Point
81.1 °C (178 °F) - 118 °C

(244.4 °F)
[2][3]

Vapor Pressure < 0.1 mmHg at 20 °C (68 °F) [3]

Water Solubility
10 to 50 mg/mL at 20 °C (68

°F)
[3]

Synthesis of Aldicarb-Oxime
The industrial synthesis of aldicarb-oxime is a multi-step process. It begins with the reaction of

isobutylene and nitrosyl chloride to form a 2-chloro-2-methyl-1-nitrosopropane dimer.[5] This

intermediate is then reacted with methyl mercaptan and sodium hydroxide to yield 2-methyl-2-

(methylthio)propionaldoxime, which is aldicarb-oxime.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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